Cas no 1804338-09-7 (4-(Bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 4-(Bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1804338-09-7
• MF: C₉H₅BrF₄N₂O
• MW: 313.046415090561
• CID: 4815322
• Update Time: 2025-10-29

4-(Bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C9H5BrF4N2O/c10-3-6-5(1-2-15)8(11)16-4-7(6)17-9(12,13)14/h4H,1,3H2
• InChI Key： QXVKCYUMEMFVRT-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C=1CC#N)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 4-(Bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-3-acetonitrile

4-(Bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-3-acetonitrile: A Comprehensive Overview

4-(Bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804338-09-7) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including a bromomethyl group, a fluorine atom, a trifluoromethoxy group, and an acetonitrile moiety. These features make it a versatile building block for various applications, particularly in the synthesis of advanced materials and bioactive compounds.

The chemical structure of this compound is centered around a pyridine ring, which serves as the backbone. The bromomethyl group (-CH2Br) attached at the 4-position introduces reactivity and functionality, making it amenable to various substitution reactions. The fluorine atom at the 2-position enhances the compound's electronic properties, while the trifluoromethoxy group (-OCF3) at the 5-position contributes to both steric and electronic effects. The acetonitrile group (-CN) at the 3-position further modulates the compound's reactivity and solubility. This intricate balance of functional groups positions the compound as a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 4-(Bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-3-acetonitrile in the development of high-performance polymers. Researchers have demonstrated that this compound can be used as a monomer to synthesize polymers with exceptional thermal stability and mechanical properties. These polymers have shown promise in applications such as aerospace materials and high-temperature electronics. Additionally, its ability to undergo click chemistry reactions has opened new avenues for its use in drug delivery systems and bioconjugate chemistry.

In the field of pharmacology, this compound has been explored as a precursor for bioactive molecules with potential therapeutic applications. For instance, derivatives of this compound have exhibited antitumor activity in preclinical studies, suggesting its potential role in cancer therapy. Furthermore, its ability to modulate enzyme activity makes it a candidate for drug design targeting metabolic disorders.

The synthesis of 4-(Bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-3-acetonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include nucleophilic aromatic substitution, coupling reactions, and fluorination processes. Recent advancements in catalysis have enabled more efficient and selective pathways for its production, reducing costs and improving yields.

From an environmental perspective, researchers have investigated the degradation pathways of this compound under various conditions. Studies suggest that it undergoes rapid hydrolysis in aqueous environments, minimizing its persistence in ecosystems. This property is crucial for ensuring its safe use in industrial applications.

In conclusion, 4-(Bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804338-09-7) stands out as a versatile and multifunctional compound with vast potential across multiple disciplines. Its unique chemical structure, combined with cutting-edge synthetic methods and applications in advanced materials and pharmacology, underscores its importance in contemporary chemical research.